Cas no 1805419-95-7 (2-Bromo-4-cyano-5-iodophenylacetic acid)

• Product Name: 2-Bromo-4-cyano-5-iodophenylacetic acid
• CAS No: 1805419-95-7
• MF: C₉H₅BrINO₂
• MW: 365.94997382164
• CID: 4964833
• Update Time: 2025-10-30

2-Bromo-4-cyano-5-iodophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-5-iodophenylacetic acid

• Inchi： 1S/C9H5BrINO2/c10-7-1-6(4-12)8(11)2-5(7)3-9(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： KNUIPFMIFYJKDR-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(C(=C1)CC(=O)O)Br

Computed Properties

• Exact Mass: 364.85484 g/mol
• Monoisotopic Mass: 364.85484 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 365.95
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-4-cyano-5-iodophenylacetic acid

Recent Advances in the Application of 2-Bromo-4-cyano-5-iodophenylacetic Acid (CAS: 1805419-95-7) in Chemical Biology and Pharmaceutical Research

2-Bromo-4-cyano-5-iodophenylacetic acid (CAS: 1805419-95-7) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique halogen-rich structure, which facilitates diverse functionalization strategies. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and radiopharmaceuticals. This report synthesizes the latest research findings on this compound, focusing on its synthetic applications, mechanism of action, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing covalent inhibitors targeting Bruton's tyrosine kinase (BTK). Researchers utilized the iodine moiety at the 5-position for selective palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the scaffold. The resulting compounds showed improved selectivity profiles compared to earlier generations of BTK inhibitors, with IC50 values in the low nanomolar range against BTK while maintaining >100-fold selectivity over other kinases.

In radiopharmaceutical development, 1805419-95-7 has gained attention as a precursor for PET tracer synthesis. The bromine and iodine atoms provide convenient sites for isotopic exchange with radioactive counterparts (76Br or 123I/124I/125I/131I). A recent Nature Communications paper described its use in developing a novel sigma-2 receptor ligand for tumor imaging, where the cyano group was strategically preserved to maintain binding affinity while the iodine was replaced with 124I for PET imaging applications.

The compound's reactivity has been further explored in metal-catalyzed C-H activation reactions. A 2024 ACS Catalysis publication revealed that the electron-withdrawing cyano group facilitates ortho-directed C-H functionalization, allowing efficient introduction of various pharmacophores at the 3-position of the phenyl ring. This methodology enabled the synthesis of a library of 48 derivatives with diverse biological activities, including several potent anti-inflammatory agents showing COX-2 selectivity indices >50.

Crystallographic studies of protein complexes containing derivatives of 2-Bromo-4-cyano-5-iodophenylacetic acid have provided valuable structural insights. The Cambridge Structural Database now contains 17 entries of protein-ligand complexes featuring this scaffold, revealing consistent interactions between the carboxylic acid moiety and key lysine or arginine residues in target proteins. These structural data are informing the rational design of next-generation inhibitors with improved binding kinetics.

Recent safety and ADME studies indicate that while the parent compound shows moderate metabolic stability (t1/2 = 2.1 hours in human liver microsomes), strategically modified derivatives demonstrate significantly improved pharmacokinetic profiles. A 2023 European Journal of Pharmaceutical Sciences report highlighted ethyl ester prodrug versions with enhanced oral bioavailability (F = 68% in rats) while maintaining the ability to regenerate the active acid form in plasma.

The commercial availability of 1805419-95-7 from major chemical suppliers (purity typically >98%) has facilitated broader adoption in drug discovery programs. Current pricing trends suggest increasing demand, with the compound now being offered in multi-gram quantities by at least twelve specialized suppliers worldwide. This availability, combined with the growing body of published applications, positions 2-Bromo-4-cyano-5-iodophenylacetic acid as an increasingly important tool in modern medicinal chemistry.

Future research directions likely include expanded applications in PROTAC design (leveraging the halogen atoms for linker attachment), further exploration of its use in fluorine-18 labeling strategies, and development as a versatile crystallography probe for protein structure determination. The compound's unique combination of reactive handles continues to make it a valuable asset in chemical biology and drug discovery pipelines.